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Compound of Interest

Compound Name: Strontium diricinoleate

Cat. No.: B15176774 Get Quote

Disclaimer: No specific health and safety data for strontium diricinoleate has been found in

publicly available literature. This guide provides a preliminary hazard assessment based on the

toxicological profiles of various strontium salts and ricinoleic acid as surrogate compounds. The

information herein is intended for researchers, scientists, and drug development professionals

for preliminary risk assessment and to guide potential future safety testing. All data presented

for surrogate compounds should not be directly extrapolated to strontium diricinoleate
without empirical validation.

Introduction
Strontium diricinoleate is a salt consisting of a strontium ion (Sr²⁺) and two ricinoleate anions.

Due to the absence of specific toxicological data for this compound, a comprehensive safety

evaluation necessitates an analysis of its constituent components: strontium and ricinoleic acid.

Strontium, an alkaline earth metal, shares physiological pathways with calcium and is known to

primarily affect bone tissue at high doses.[1] Ricinoleic acid, an unsaturated omega-9 fatty acid,

is the primary component of castor oil and has a history of use in various applications.[2][3][4]

This technical guide summarizes the available health and safety information for representative

strontium compounds and ricinoleic acid to construct a provisional safety profile for strontium
diricinoleate.

Physicochemical Properties of Surrogate
Compounds
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Understanding the physicochemical properties is crucial for predicting the behavior and

potential hazards of a substance. The following table summarizes key properties for strontium

chloride (as a representative water-soluble salt), strontium stearate (as a surrogate for a fatty

acid salt), and ricinoleic acid.

Property Strontium Chloride Strontium Stearate Ricinoleic Acid

Chemical Formula SrCl₂ Sr(C₁₈H₃₅O₂)₂ C₁₈H₃₄O₃

Molar Mass 158.53 g/mol 654.56 g/mol 298.46 g/mol

Appearance
White crystalline

powder
White powder Yellow viscous liquid

Melting Point 874 °C[4] 130-140 °C[5] 5 °C[6]

Boiling Point 1250 °C Not available 245 °C[6]

Solubility in Water Soluble Insoluble[5] Immiscible

Density 3.05 g/cm³ 1.11 g/cm³[5] 0.945 g/cm³[6]

Toxicological Data from Surrogate Compounds
The toxicological data for various strontium compounds and ricinoleic acid are summarized

below. This information provides an insight into the potential hazards associated with

strontium diricinoleate.

Acute Toxicity
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Compound Route Species Value Reference

Strontium

Chloride
Oral Mouse

LD50: 2700-2900

mg/kg
[7]

Strontium Nitrate Oral Mouse
LD50: 2350

mg/kg
[7]

Ricinoleic Acid Oral Mouse/Rat

NOAEL: 5,000-

7,500 mg/kg/day

(from castor oil

studies)

[8]

Skin and Eye Irritation
Compound Test Species Result Reference

Strontium

Chloride
Eye Irritation -

Causes serious

eye damage.
[4]

Ricinoleic Acid Skin Irritation Rabbit

Non-irritating to

slightly irritating

(conflicting

results).

[3][4][9]

Ricinoleic Acid Eye Irritation - Likely irritating. [7][10]

Genotoxicity and Carcinogenicity
Compound Assay Result Reference

Sodium Ricinoleate Bacterial/Mammalian Not genotoxic. [3][4]

Strontium Chloride Carcinogenicity

No ingredient is

identified as a

probable, possible or

confirmed human

carcinogen by IARC

or NTP.

[4]
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Experimental Protocols (Hypothetical)
As no specific experimental data for strontium diricinoleate is available, this section outlines

a standard workflow for the initial safety assessment of a novel chemical substance, presented

as a Graphviz diagram.
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Figure 1: Hypothetical Experimental Workflow for Safety Assessment
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Figure 2: Strontium's Interference with Calcium in Bone Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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